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Compound of Interest

Compound Name: Tin tetrachloride

Cat. No.: B050977

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of the physicochemical
properties, reactivity, and handling of anhydrous tin(IV) chloride (SnCls) and its pentahydrate
form (SnCls-5H20). This document is intended to serve as a critical resource for researchers,
scientists, and professionals in drug development and other advanced chemical synthesis
fields where tin compounds are utilized.

Core Physicochemical Properties

Anhydrous tin(IV) chloride and its pentahydrate exhibit significant differences in their physical
and chemical properties, which dictate their applications and handling requirements. The
anhydrous form is a colorless, fuming liquid, while the pentahydrate is a white to yellowish
crystalline solid.[1][2] These differences are summarized in the tables below.

Table 1: Physical Properties
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Property

Tin(lV) Chloride,
Anhydrous

Tin(lV) Chloride,
Pentahydrate

CAS Number

7646-78-8[3]

10026-06-9[4]

Molecular Formula

SnCla

SnCls-5H20[4]

Molecular Weight 260.50 g/mol [1][5] 350.60 g/mol [1][4][5]
o White to yellowish crystalline
Appearance Colorless, fuming liquid[1][5][6] ]
solid or lumps[2][4][7]
Density 2.226 g/cm3[1][5] 2.04 g/lcm3[1][2][4]
Melting Point -33 °C[3] 56 °C (decomposes)[1][2][4]
Boiling Point 114.1 °C[3] N/A (decomposes)

ble 2: Solubili I -

Property

Tin(lV) Chloride,
Anhydrous

Tin(lV) Chloride,
Pentahydrate

Solubility in Water

Reacts violently with water,
soluble in cold water with heat
evolution, decomposed by hot
water.[6][8]

Very soluble in water.[2][4][7]

Solubility in Organic Solvents

Miscible with alcohol, benzene,
toluene, chloroform, acetone,
carbon tetrachloride, gasoline,
and carbon disulfide.[9][10]

Soluble in ethanol.[2][4]

Reactivity with Moist Air

Fumes in moist air, forming
hydrochloric acid and tin(1V)
oxide.[1][6]

Hygroscopic, will absorb water
from the air.

Lewis Acidity

Strong Lewis acid.[5]

Acts as a Lewis acid, though
its activity can be moderated
by the coordinated water

molecules.[11]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://websites.umich.edu/~chemh215/CHEM216/Experiment1/experiment%201.pdf
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/sn.html
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/sn.html
https://www.sciencemadness.org/smwiki/index.php/Tin(IV)_chloride
https://en.wikipedia.org/wiki/Tin(IV)_chloride
https://www.sciencemadness.org/smwiki/index.php/Tin(IV)_chloride
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/sn.html
https://en.wikipedia.org/wiki/Tin(IV)_chloride
https://www.sciencemadness.org/smwiki/index.php/Tin(IV)_chloride
https://en.wikipedia.org/wiki/Tin(IV)_chloride
https://venturacollegeorganicchemistry.weebly.com/uploads/1/4/2/3/1423190/12blexpt10friedelcrafts.pdf
https://www.lookchem.com/casno10026-06-9.html
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/sn.html
https://www.scribd.com/document/709826258/Friedel-Crafts-Acylation
https://www.sciencemadness.org/smwiki/index.php/Tin(IV)_chloride
https://en.wikipedia.org/wiki/Tin(IV)_chloride
https://www.sciencemadness.org/smwiki/index.php/Tin(IV)_chloride
https://www.lookchem.com/casno10026-06-9.html
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/sn.html
https://websites.umich.edu/~chemh215/CHEM216/Experiment1/experiment%201.pdf
https://www.sciencemadness.org/smwiki/index.php/Tin(IV)_chloride
https://www.lookchem.com/casno10026-06-9.html
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/sn.html
https://websites.umich.edu/~chemh215/CHEM216/Experiment1/experiment%201.pdf
https://venturacollegeorganicchemistry.weebly.com/uploads/1/4/2/3/1423190/12blexpt10friedelcrafts.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tin-tetrachloride
https://www.lookchem.com/casno10026-06-9.html
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/sn.html
https://www.scribd.com/document/709826258/Friedel-Crafts-Acylation
https://www.chembk.com/en/chem/Tin(IV)%20chloride%20pentahydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381749.htm
https://www.lookchem.com/casno10026-06-9.html
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/sn.html
https://www.sciencemadness.org/smwiki/index.php/Tin(IV)_chloride
https://venturacollegeorganicchemistry.weebly.com/uploads/1/4/2/3/1423190/12blexpt10friedelcrafts.pdf
https://en.wikipedia.org/wiki/Tin(IV)_chloride
https://www.researchgate.net/post/Has-anyone-worked-with-tiniv-chloride-pentahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural and Chemical Behavior

The fundamental difference between the two forms lies in the coordination of water molecules
to the tin center in the pentahydrate. In the solid state, the pentahydrate exists as cis-
[SnCla(H20)2]-3H20, where two water molecules are directly coordinated to the tin atom, and
the remaining three are water of crystallization.[5] This coordination significantly influences the
compound's properties and reactivity.

Hydrolysis Pathway

Anhydrous tin(IV) chloride undergoes rapid and highly exothermic hydrolysis in the presence of
water to form tin(IV) oxide and hydrochloric acid. The pentahydrate, being already partially
hydrated, dissolves in water more readily and with less vigorous heat evolution.

_ e
Rapid, Exothermic
Hydrolysis > sn0. + 4HCI

Click to download full resolution via product page

Fig. 1: Hydrolysis and Dissolution Pathways

Applications in Synthesis

Both anhydrous and pentahydrated tin(IV) chloride are utilized in organic synthesis, primarily
as Lewis acid catalysts. However, the choice between the two depends on the specific reaction
conditions and the required catalytic activity.

Friedel-Crafts Reactions

Anhydrous tin(IV) chloride is a widely used catalyst in Friedel-Crafts alkylation and acylation
reactions.[12] Its strong Lewis acidity effectively activates the acylating or alkylating agent. The
pentahydrate can also be used, particularly in systems where the presence of water is
tolerable, though its catalytic activity may be attenuated.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/Tin(IV)_chloride
https://www.benchchem.com/product/b050977?utm_src=pdf-body-img
https://www.masterorganicchemistry.com/2018/05/17/friedel-crafts-alkylation-acylation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reactants

Aromatic Compound
(e.g., Toluene)

(e.g., Acetyl Chloride)

Acyl Halide

Combine in an

inert solvent

Stir at controlled
temperature

Work-up

Quench with ice
and acid

!

Extract with
organic solvent

Purify product

Catalyst

SnCla (Anhydrous)
or

SnCla-5H20

Click to download full resolution via product page

Fig. 2: Generalized Friedel-Crafts Acylation Workflow
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Experimental Protocols

The following are generalized experimental methodologies for the characterization and
comparison of anhydrous and pentahydrated tin(IV) chloride.

Comparative Hydrolysis Rate Determination
(Calorimetric Method)

Objective: To compare the rate and exothermicity of the reaction of anhydrous SnCls and the
dissolution of SnCls-5H20 in water.

Methodology:

e Set up a reaction calorimeter with a known volume of deionized water, stirring at a constant
rate.

e Record the initial temperature of the water.

e For anhydrous SnCla, carefully add a pre-weighed amount to the water and record the
temperature change over time until a stable reading is achieved.

e For SnCls-5H20, repeat the process with a molar equivalent amount and record the
temperature change over time.

e The rate of temperature increase and the maximum temperature reached will provide a
guantitative comparison of the hydrolysis/dissolution rates and exothermicities.

Catalytic Activity in Friedel-Crafts Acylation

Objective: To compare the catalytic efficiency of anhydrous SnCla and SnCls-5H20 in a model
Friedel-Crafts acylation reaction.

Methodology:

e Set up two parallel reactions in oven-dried glassware under an inert atmosphere (e.qg.,
nitrogen or argon).
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 In each reaction vessel, dissolve a suitable aromatic substrate (e.g., anisole) in an
anhydrous solvent (e.g., dichloromethane).

e To one vessel, add a catalytic amount of anhydrous SnCla. To the other, add a molar
equivalent amount of SnCla-5H20.

e Cool the mixtures in an ice bath.
« Slowly add the acylating agent (e.g., acetyl chloride) to both reaction mixtures.

o Monitor the reaction progress over time using a suitable analytical technique (e.g., TLC, GC-
MS).

o Compare the reaction times and product yields between the two catalysts.

Spectroscopic Characterization

119850 NMR Spectroscopy: 12°Sn NMR is a powerful tool for distinguishing between the two
forms. Anhydrous SnCla will exhibit a single resonance at a characteristic chemical shift. The
pentahydrate, with its coordinated water molecules, will show a different chemical shift,
reflecting the change in the electronic environment of the tin nucleus.[4][5]

Infrared (IR) Spectroscopy: The presence of coordinated and lattice water in the pentahydrate
can be confirmed by IR spectroscopy. The spectrum of the pentahydrate will show broad O-H
stretching bands in the region of 3200-3500 cm~1, which will be absent in the spectrum of the
anhydrous form.

Safety and Handling

Both forms of tin(1V) chloride are corrosive and require careful handling.

e Anhydrous Tin(IV) Chloride: Is highly corrosive and reacts violently with moisture.[13] Itis a
fuming liquid that releases corrosive hydrogen chloride gas upon contact with air.[1][6]
Handling should be conducted in a well-ventilated fume hood, and appropriate personal
protective equipment (PPE), including gloves, goggles, and a lab coat, must be worn. Store
in a tightly sealed container in a dry, well-ventilated area.
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e Tin(lV) Chloride Pentahydrate: Is a corrosive solid.[2] While it does not fume, it is
hygroscopic and should be stored in a tightly sealed container to prevent absorption of
atmospheric moisture. Standard laboratory PPE should be worn when handling this
compound.

Conclusion

The choice between anhydrous tin(1V) chloride and its pentahydrate is dictated by the specific
requirements of the intended application. The anhydrous form offers high reactivity and is
essential for water-sensitive reactions. The pentahydrate, being a stable, less reactive solid, is
easier to handle and can be a suitable alternative in systems where the presence of water is
not detrimental. A thorough understanding of their distinct properties is crucial for successful
and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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